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Compound Name: Rhodojaponin II (Standard)

Cat. No.: B15560032 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Rhodojaponin II is a grayanane diterpenoid isolated from plants of the Ericaceae family, notably

from the flowers and leaves of Rhododendron molle G. Don.[1][2] As a prominent bioactive

constituent, it is recognized for its significant anti-inflammatory and analgesic properties.[1][3]

Due to its well-defined chemical structure and high purity, Rhodojaponin II serves as an

essential reference standard for the identification and quantification of diterpenoids in

phytochemical research, herbal medicine quality control, and pharmacokinetic studies.[1][4][5]

This document provides detailed protocols and data for the effective use of Rhodojaponin II as

a reference standard.

Chemical and Physical Properties
Rhodojaponin II is characterized by a unique 5/7/6/5 tetracyclic system.[6] Its purity, typically

≥98% when sourced as a reference standard, makes it ideal for establishing accurate and

reproducible analytical methods.[7]
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Property Value Reference

IUPAC Name

[(1S,3R,4R,6R,8S,9S,10R,11R

,14R,15R,17R)-4,10,15,17-

tetrahydroxy-5,5,10,15-

tetramethyl-7-

oxapentacyclo[12.2.1.0¹,¹¹.0⁴,⁹.

0⁶,⁸]heptadecan-3-yl] acetate

[8]

CAS Number 26116-89-2 [4][8]

Molecular Formula C₂₂H₃₄O₇ [4][8]

Molecular Weight 410.5 g/mol [8]

Purity (HPLC) ≥98% [7]

Appearance White to off-white powder N/A

Solubility

Soluble in DMSO, Chloroform,

Dichloromethane, Ethyl

Acetate, Acetone.

[9]

Application as a Reference Standard
Rhodojaponin II is employed as a primary reference standard for:

Quality Control: Ensuring the identity, purity, and content of Rhodojaponin II in raw herbal

materials and finished botanical products.[5]

Method Validation: Establishing the performance characteristics (linearity, accuracy,

precision) of analytical methods like HPLC and UPLC-MS/MS.[1]

Pharmacokinetic Studies: Quantifying the concentration of Rhodojaponin II in biological

matrices (e.g., plasma) to study its absorption, distribution, metabolism, and excretion

(ADME).[1]

Analytical Methodology: Quantification by UPLC-
MS/MS
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An ultra-performance liquid chromatography-tandem mass spectrometry (UPLC-MS/MS)

method provides high sensitivity and specificity for the quantification of Rhodojaponin II in

complex matrices such as rat plasma.[1]

Instrumentation and Chromatographic Conditions
Parameter Specification Reference

System

Ultra-Performance Liquid

Chromatography-Tandem

Mass Spectrometry (UPLC-

MS/MS)

[1][6]

Column
UPLC HSS T3 (2.1 mm × 50

mm, 1.8 µm)
[1][6]

Column Temperature 40°C [1][6]

Mobile Phase

Gradient elution with

Acetonitrile and 0.1% Formic

Acid in Water

[1][6]

Flow Rate 0.4 mL/min [1][6]

Run Time 6 minutes [1][6]

Detection
Tandem Mass Spectrometry

(MS/MS)
[1]

Method Validation Parameters
The following table summarizes the performance of the UPLC-MS/MS method for the analysis

of Rhodojaponin II in rat plasma.[1][6]
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Parameter Result Reference

Linearity Range 2–1250 ng/mL [1][6]

Correlation Coefficient (r) 0.9991 [1]

Lower Limit of Quantification

(LLOQ)
2 ng/mL [1]

Accuracy 88%–115% [1][6]

Intra-day & Inter-day Precision < 15% [1][6]

Recovery 78%–87% [1][6]

Matrix Effect 90%–110% [1][6]

Experimental Protocols
Protocol 1: Preparation of Standard Stock and Working
Solutions

Stock Solution (e.g., 1 mg/mL):

Accurately weigh approximately 10 mg of Rhodojaponin II reference standard.

Dissolve in a suitable solvent (e.g., DMSO) in a 10 mL volumetric flask.

Sonicate briefly to ensure complete dissolution.

Store the stock solution at -20°C or -80°C in a sealed vial, protected from light.[2][9]

Working Solutions:

Prepare a series of working solutions by serially diluting the stock solution with the

appropriate solvent or matrix (e.g., blank plasma).

For creating a calibration curve for plasma analysis, typical concentrations may range from

2 ng/mL to 1250 ng/mL.[1]

Vortex each working solution thoroughly before use.
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Protocol 2: Sample Preparation from Plasma
Thawing: Thaw frozen plasma samples at room temperature.

Aliquoting: Pipette 100 µL of the plasma sample into a clean microcentrifuge tube.

Protein Precipitation: Add a precipitating agent (e.g., acetonitrile) to the plasma sample,

typically in a 3:1 ratio (v/v).

Vortexing: Vortex the mixture vigorously for 1-2 minutes to ensure thorough mixing and

protein precipitation.

Centrifugation: Centrifuge the sample at high speed (e.g., 12,000 rpm) for 10 minutes to

pellet the precipitated proteins.

Supernatant Transfer: Carefully transfer the supernatant to a clean tube or HPLC vial insert.

Analysis: Inject an appropriate volume of the supernatant into the UPLC-MS/MS system for

analysis.

Experimental Workflow for Quantification
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Workflow for Rhodojaponin II Quantification.
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Stability of Rhodojaponin II
Proper storage and handling are critical for maintaining the integrity of the reference standard.

Stability studies have been conducted to determine optimal conditions.[1]

Condition Matrix Duration
Stability
(Accuracy
Range)

Reference

Room

Temperature

Standard

Solution (1000

ng/mL)

24 hours 90%–108% [1]

-20°C

Standard

Solution (1000

ng/mL)

30 days 90%–108% [1]

-20°C Plasma Samples 30 days 86%–112% [1]

Freeze-Thaw

Cycles
Plasma Samples 3 Cycles 86%–112% [1]

-20°C (Powder) Solid Powder 1 month Stable [2]

-80°C (Powder) Solid Powder 6 months Stable [2]

Biological Activity and Mechanism of Action
Rhodojaponin II exhibits potent anti-inflammatory activity.[1] Studies have shown it can

suppress the inflammatory response in human rheumatoid arthritis fibroblast-like synoviocytes

stimulated by tumor necrosis factor-alpha (TNF-α).[1]

The mechanism involves the inhibition of key inflammatory signaling pathways. Rhodojaponin II

represses the activation of Akt, nuclear factor-κB (NF-κB), and the toll-like receptor 4

(TLR4)/MyD88 pathway.[1] This inactivation leads to a significant reduction in the expression

and secretion of pro-inflammatory mediators, including nitric oxide (NO), prostaglandin E2

(PGE2), interleukin-1β (IL-1β), and interleukin-6 (IL-6).[1]

Rhodojaponin II Anti-Inflammatory Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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